Cas no 1396870-46-4 (1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea)
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea Chemical and Physical Properties
Names and Identifiers
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- 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea
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- Inchi: 1S/C18H15ClN4O3/c1-25-16-8-7-12(19)9-15(16)23-17(24)22-13-10-20-18(21-11-13)26-14-5-3-2-4-6-14/h2-11H,1H3,(H2,22,23,24)
- InChI Key: PQGKMCAYJDINIJ-UHFFFAOYSA-N
- SMILES: N(C1=CC(Cl)=CC=C1OC)C(NC1=CN=C(OC2=CC=CC=C2)N=C1)=O
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6363-0468-2μmol |
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea |
1396870-46-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0468-5μmol |
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea |
1396870-46-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0468-10μmol |
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea |
1396870-46-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0468-20μmol |
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea |
1396870-46-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0468-1mg |
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea |
1396870-46-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0468-2mg |
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea |
1396870-46-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0468-3mg |
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea |
1396870-46-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0468-4mg |
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea |
1396870-46-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0468-5mg |
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea |
1396870-46-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0468-10mg |
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea |
1396870-46-4 | 10mg |
$79.0 | 2023-09-09 |
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea
Introduction to 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea (CAS No. 1396870-46-4)
1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea, also known by its CAS number 1396870-46-4, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This urea derivative is characterized by its unique structural features, which include a 5-chloro-2-methoxyphenyl moiety and a 2-phenoxypyrimidin-5-yl group. These functional groups contribute to the compound's biological activity and pharmacological properties, making it a subject of extensive research.
The synthesis of 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea involves a series of well-defined chemical reactions. Typically, the process begins with the preparation of the 5-chloro-2-methoxyaniline intermediate, which is then reacted with isocyanate to form the desired urea derivative. The final step often involves the coupling of this intermediate with a 2-phenoxypyrimidine derivative to yield the target compound. The synthetic route is highly reproducible and can be scaled up for industrial production, making it an attractive candidate for pharmaceutical development.
Recent studies have highlighted the potential of 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.
In addition to its antiproliferative effects, 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea have been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, it has shown low toxicity in animal models, suggesting that it may have a favorable safety profile in humans.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea in human subjects. Early-phase trials have reported promising results, with patients showing significant improvements in disease symptoms and quality of life. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in further clinical development.
In conclusion, 1-(5-chloro-2-methoxyphenyl)-3-(2-phenoxypyrimidin-5-yl)urea (CAS No. 1396870-46-4) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more clinical data become available, it is expected that this compound will play a significant role in advancing treatments for various diseases.
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